Cas no 2092722-56-8 (2-(3-(Hydroxymethyl)azetidin-1-yl)benzoic acid)

• Product Name: 2-(3-(Hydroxymethyl)azetidin-1-yl)benzoic acid
• CAS No: 2092722-56-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5721922
• PubChem ID: 121201300
• Update Time: 2025-05-22

2-(3-(Hydroxymethyl)azetidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(hydroxymethyl)azetidin-1-yl]benzoic acid
• 2092722-56-8
• AKOS026709328
• 2-(3-(hydroxymethyl)azetidin-1-yl)benzoic acid
• F1907-4886
• Benzoic acid, 2-[3-(hydroxymethyl)-1-azetidinyl]-
• 2-(3-(Hydroxymethyl)azetidin-1-yl)benzoic acid

• Inchi： 1S/C11H13NO3/c13-7-8-5-12(6-8)10-4-2-1-3-9(10)11(14)15/h1-4,8,13H,5-7H2,(H,14,15)
• InChI Key： SKISCKXRONWWKH-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C=CC=CC=2C(=O)O)C1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 408.7±20.0 °C(Predicted)
• pka: 2.79±0.36(Predicted)

Additional information on 2-(3-(Hydroxymethyl)azetidin-1-yl)benzoic acid

Research Briefing on 2-(3-(Hydroxymethyl)azetidin-1-yl)benzoic acid (CAS: 2092722-56-8): Recent Advances and Applications

2-(3-(Hydroxymethyl)azetidin-1-yl)benzoic acid (CAS: 2092722-56-8) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its azetidine ring and benzoic acid moiety, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors and modulators of biological targets. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable scaffold for drug discovery.

The synthesis of 2-(3-(Hydroxymethyl)azetidin-1-yl)benzoic acid involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, facilitating its use in preclinical and clinical research. The compound's unique structural features, including the hydroxymethyl group on the azetidine ring, contribute to its ability to interact with specific biological targets, such as enzymes and receptors involved in inflammatory and metabolic pathways.

Pharmacological studies have demonstrated that 2-(3-(Hydroxymethyl)azetidin-1-yl)benzoic acid exhibits notable bioactivity, including anti-inflammatory and anti-cancer properties. In vitro and in vivo experiments have revealed its ability to modulate key signaling pathways, such as NF-κB and MAPK, which are critical in the regulation of immune responses and cell proliferation. These findings suggest its potential as a therapeutic agent for conditions like rheumatoid arthritis, cancer, and metabolic disorders.

Recent research has also focused on the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified the importance of the hydroxymethyl group and the benzoic acid moiety in binding to target proteins. Computational modeling and X-ray crystallography have provided insights into the compound's binding modes, aiding in the design of more potent derivatives. These efforts are paving the way for the development of next-generation therapeutics with improved efficacy and safety profiles.

In addition to its therapeutic potential, 2-(3-(Hydroxymethyl)azetidin-1-yl)benzoic acid has been explored as a tool compound in chemical biology. Its ability to selectively inhibit or activate specific biological targets makes it a valuable probe for studying disease mechanisms and identifying new drug targets. Collaborative efforts between academia and industry are underway to further characterize its applications and optimize its pharmacological properties.

In conclusion, 2-(3-(Hydroxymethyl)azetidin-1-yl)benzoic acid (CAS: 2092722-56-8) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated bioactivity and mechanistic insights, highlight its potential as a therapeutic agent and a research tool. Ongoing studies are expected to uncover further applications and optimize its clinical utility, contributing to advancements in the treatment of various diseases.